Cas no 1824323-05-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1824323-05-8
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 5253137
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 4-Bromooxan-3-ol
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C5H9BrO2/c6-4-1-2-8-3-5(4)7/h4-5,7H,1-3H2
• InChI Key： JWLSQYXLTZURJW-UHFFFAOYSA-N
• SMILES： BrC1C(O)COCC1

Experimental Properties

• Density: 1.663±0.06 g/cm3(Predicted)
• Boiling Point: 258.3±40.0 °C(Predicted)
• pka: 13.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1824323-05-8: A Comprehensive Overview

The compound with CAS Registry Number 1824323-05-8, currently referred to as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has recently garnered attention in the scientific community. This compound is notable for its potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. While its official name is pending assignment by the Chemical Abstracts Service (CAS), researchers have been actively investigating its properties and functionalities.

Recent studies have highlighted the unique structural characteristics of CAS No. 1824323-05-8, which contribute to its exceptional chemical stability and reactivity under specific conditions. These properties make it a promising candidate for use in high-performance materials and advanced chemical processes. For instance, its ability to form stable bonds under thermal stress has been explored in the context of aerospace applications, where durability and resistance to extreme conditions are paramount.

One of the most intriguing aspects of this compound is its biocompatibility, which has been extensively studied in preclinical trials. Researchers have found that CAS No. 1824323-05-8 exhibits minimal cytotoxicity, making it a viable option for biomedical applications such as drug delivery systems and tissue engineering scaffolds. This discovery has opened new avenues for its use in regenerative medicine, where biocompatible materials are essential for ensuring compatibility with human tissues and cells.

In addition to its biological applications, CAS No. 1824323-05-8 has shown potential in the field of electronics. Its electrochemical properties have been investigated for use in next-generation batteries and energy storage devices. Recent breakthroughs in nanotechnology have enabled the integration of this compound into ultra-thin films, which could revolutionize the efficiency and longevity of electronic devices.

The synthesis of CAS No. 1824323-05-8 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to streamline the production of this compound. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste and energy consumption.

From an environmental standpoint, CAS No. 1824323-05-8 has demonstrated remarkable degradability under controlled conditions, which is a critical factor for sustainable chemical practices. Its ability to break down into non-toxic byproducts aligns with global efforts to develop eco-friendly materials that minimize harm to ecosystems.

As research on CAS No. 1824323-05-8 continues to progress, collaborations between academia and industry are expected to accelerate its commercialization. The compound's versatility across multiple disciplines underscores its potential to address some of the most pressing challenges in modern science and technology.

In conclusion, while CAS No. 1824323-05-8 currently remains unnamed, its remarkable properties and diverse applications position it as a groundbreaking material with transformative potential across various industries. As further research unfolds, this compound is poised to make significant contributions to scientific innovation and technological advancement.